![molecular formula C11H15BClNO2 B2649779 4-Chloro-2-piperidinophenylboronic acid CAS No. 2096339-67-0](/img/structure/B2649779.png)
4-Chloro-2-piperidinophenylboronic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Chloro-2-piperidinophenylboronic acid is a chemical compound with the CAS Number: 2096339-67-0. It has a molecular weight of 239.51 . The IUPAC name for this compound is 4-chloro-2-(1-piperidinyl)phenylboronic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H15BClNO2/c13-9-4-5-10(12(15)16)11(8-9)14-6-2-1-3-7-14/h4-5,8,15-16H,1-3,6-7H2 . This code provides a specific textual representation of the compound’s molecular structure.Scientific Research Applications
Synthesis and Characterization
- Crystal and Molecular Structure Analysis : Studies have characterized compounds similar to "4-Chloro-2-piperidinophenylboronic acid," focusing on their crystal and molecular structures through techniques like X-ray diffraction and vibrational spectroscopy. For instance, the structural and spectroscopic analysis of 4-carboxypiperidinium chloride highlights the importance of molecular conformation in determining the properties of these compounds (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Catalysis and Organic Synthesis
- Catalytic Applications : The catalytic applications of boronic acid derivatives in organic synthesis are significant. For example, the Rhodium-catalyzed asymmetric 1,4-addition of organoboron reagents to 5,6-dihydro-2(1H)-pyridinones demonstrates the utility of these compounds in the enantioselective synthesis of 4-aryl-2-piperidinones, showcasing the potential of boronic acids in facilitating complex chemical reactions (Senda, Ogasawara, & Hayashi, 2001).
Nanotechnology and Material Science
- Nanomagnetic Reusable Catalysts : The development of nanomagnetic reusable catalysts incorporating piperidine-based structures, like PPCA-functionalized Fe3O4 nanoparticles, underscores the role of boronic acid derivatives in enhancing the efficiency of chemical processes, particularly in the synthesis of diverse organic compounds (Ghorbani‐Choghamarani & Azadi, 2015).
Spectroscopy and Vibrational Analysis
- Spectroscopic Studies : Detailed spectroscopic analyses, including DFT simulations, have been conducted on chloro- and bromophenylboronic acids to understand their vibrational spectra, providing insights into the electronic and structural dynamics of boronic acid derivatives (Kurt, 2009).
Supramolecular Chemistry
- Supramolecular Architecture : The crystal structures of halophenylboronic acids, including 4-chlorophenylboronic acids, reveal the importance of intermolecular interactions and supramolecular architecture in determining the physical properties of these compounds, which could have implications for the design of new materials and molecular recognition systems (Shimpi, Seethalekshmi, & Pedireddi, 2007).
Future Directions
properties
IUPAC Name |
(4-chloro-2-piperidin-1-ylphenyl)boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BClNO2/c13-9-4-5-10(12(15)16)11(8-9)14-6-2-1-3-7-14/h4-5,8,15-16H,1-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPRIUKMASVKFFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)Cl)N2CCCCC2)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.